Cas no 1000574-25-3 (Phenyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate)

• Product Name: Phenyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate
• CAS No: 1000574-25-3
• MF: C₁₆H₉BrClNO₄S₂
• MW: 458.733959913254
• CID: 3157485
• PubChem ID: 26597904
• Update Time: 2025-04-21

Phenyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Phenyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate
• Phenyl 4-bromo-2-((4-chlorophenyl)sulfonyl)thiazole-5-carboxylate
• Phenyl4-Bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate
• 1000574-25-3
• Phenyl4-bromo-2-((4-chlorophenyl)sulfonyl)thiazole-5-carboxylate
• MFCD09877762

• MDL： MFCD09877762
• Inchi： 1S/C16H9BrClNO4S2/c17-14-13(15(20)23-11-4-2-1-3-5-11)24-16(19-14)25(21,22)12-8-6-10(18)7-9-12/h1-9H
• InChI Key： IRTQEDKIVASTRQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC2C=CC=CC=2)SC(=N1)S(C1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 456.884
• Monoisotopic Mass: 456.884
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: 5.5